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Compound of Interest

Compound Name: C.I. Direct Violet 9

Cat. No.: B12382472 Get Quote

Introduction: Direct Violet 9, also identified by its Colour Index number C.I. 27885 and CAS

number 6227-14-1, is a synthetic disazo dye.[1][2] Its molecular structure, featuring multiple

aromatic rings and sodium sulfonate groups, dictates its utility and solubility characteristics.

Primarily, it is employed in aqueous applications for dyeing cellulosic fibers such as cotton and

viscose, as well as in the paper and leather industries.[1][3][4][5][6] A thorough understanding

of its solubility in various laboratory solvents is critical for its effective application, formulation,

and for toxicological and environmental studies. This guide provides a detailed overview of the

solubility of Direct Violet 9, experimental protocols for its determination, and logical frameworks

to understand its behavior.

Quantitative Solubility Data
The solubility of Direct Violet 9 is significantly influenced by the solvent type and temperature.

While qualitative descriptors are abundant, precise quantitative data is limited. The available

data has been compiled and summarized below.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Observations

Water H₂O 6.23 g/L 20

Forms a reddish-

purple solution.

[3]

Water H₂O 40 g/L 90

Solubility

increases

significantly with

temperature.[5]

Ethanol C₂H₅OH Slightly Soluble Not Specified

Sources vary,

with some stating

"ethanol-soluble"

[3] and others,

more commonly,

"slightly soluble".

[4][7][8][9][10]

Ethylene Glycol

Ether

C₂H₄O₂·(C₂H₄O)

n
Soluble Not Specified [3][7]

Other Organic

Solvents
Various Insoluble Not Specified

This is a general

classification for

most other

organic solvents.

[3][4][7][8][9][10]

Concentrated

H₂SO₄
H₂SO₄ Soluble Not Specified

Forms a bluish-

green solution.[7]

[9][10]

Concentrated

HNO₃
HNO₃ Soluble Not Specified

Forms a reddish-

brown solution.

[7]

Experimental Protocol: Determining Dye Solubility
via the Equilibrium Method
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A standard and reliable method for determining the solubility of a dye like Direct Violet 9 is the

equilibrium solubility method, followed by spectrophotometric analysis of the saturated solution.

Objective: To determine the saturation concentration of Direct Violet 9 in a specific solvent at a

controlled temperature.

Materials:

Direct Violet 9 powder

Solvent of interest (e.g., deionized water, ethanol)

Volumetric flasks

Scintillation vials or sealed flasks

Orbital shaker or magnetic stirrer with temperature control

Centrifuge

Syringe filters (0.45 µm or smaller)

UV-Vis Spectrophotometer

Analytical balance

Methodology:

Preparation of Supersaturated Solution: Add an excess amount of Direct Violet 9 powder to a

known volume of the solvent in a sealed flask. The amount should be more than what is

expected to dissolve to ensure saturation is reached.

Equilibration: Place the sealed flask in an orbital shaker or on a stir plate with controlled

temperature. Allow the mixture to agitate for a prolonged period (e.g., 24-48 hours) to ensure

that equilibrium is reached between the dissolved and undissolved dye.

Phase Separation: After equilibration, let the solution stand to allow the excess solid to

sediment. For a more complete separation, centrifuge the suspension at a high speed (e.g.,
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5000 rpm for 15 minutes).

Sample Collection: Carefully extract an aliquot of the supernatant (the clear, saturated

solution) without disturbing the sediment. To remove any remaining suspended particles,

filter the aliquot using a syringe filter into a clean vial.

Dilution: Accurately perform a serial dilution of the filtered saturated solution with the same

solvent to bring the absorbance into the linear range of the spectrophotometer (typically 0.1

to 1.0 AU).

Spectrophotometric Analysis: Measure the absorbance of the diluted solutions at the

wavelength of maximum absorbance (λmax) for Direct Violet 9.

Calculation: Use a pre-established calibration curve (plotting absorbance vs. known

concentrations) to determine the concentration of the diluted sample. Calculate the original

concentration of the saturated solution by multiplying by the dilution factor. This value

represents the solubility of Direct Violet 9 in the tested solvent at that specific temperature.
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Preparation

Equilibration

Separation

Analysis

1. Add excess Direct Violet 9
to a known volume of solvent

2. Agitate at constant
temperature (24-48h)

3. Centrifuge to sediment
undissolved solid

4. Filter supernatant to
remove fine particles

5. Prepare serial dilutions
of the saturated solution

6. Measure absorbance via
UV-Vis Spectrophotometry

7. Calculate solubility using
a calibration curve
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Experimental workflow for determining dye solubility.
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Logical Framework for Solubility
The solubility of Direct Violet 9 is governed by its molecular structure and the principle of "like

dissolves like." The presence of two sodium sulfonate (-SO₃Na) groups makes the molecule

ionic and highly polar, which explains its significant solubility in polar protic solvents like water.

The large organic, aromatic backbone of the molecule limits its solubility in less polar or non-

polar organic solvents.

Direct Violet 9
(Disazo Dye)

Structural Features

is defined by

Solubility Profile

results in

Two -SO₃Na groups
(Ionic, Polar)

Large Aromatic Backbone
(Less Polar)

High Solubility in
Polar Protic Solvents

(e.g., Water)

promotes

Low / Slight Solubility in
Polar Aprotic Solvents

(e.g., Ethanol)

leads to

Insoluble in
Non-Polar Solvents

leads to

Click to download full resolution via product page

Relationship between structure and solubility of Direct Violet 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

